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Compound of Interest

Compound Name: TCO-PEG12-acid

Cat. No.: B8116124 Get Quote

Essential Safety and Handling Guide for TCO-
PEG12-acid
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling TCO-
PEG12-acid, a valuable PEG-based PROTAC linker. Adherence to these procedures is critical

for ensuring laboratory safety and maintaining the integrity of your research.

I. Compound Identification and Properties
TCO-PEG12-acid is a functionalized polyethylene glycol (PEG) derivative used in

bioconjugation, particularly in the synthesis of Proteolysis Targeting Chimeras (PROTACs). Its

terminal carboxylic acid allows for reaction with primary amine groups, while the trans-

cyclooctene (TCO) moiety facilitates rapid and selective "click chemistry" reactions with

tetrazine-containing molecules.
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Property Value Source

Chemical Formula C36H67NO16 [1][2]

Molecular Weight 769.9 g/mol [1]

Purity Typically ≥95% or ≥98% [1]

Appearance
Not specified, likely a solid or

oil

Solubility
Soluble in Water, DMSO,

DCM, DMF
[1]

Storage Conditions
-20°C, protected from light and

moisture
[1][3]

Important Note on Stability: TCO-containing compounds have a limited shelf life as the TCO

group can isomerize to the less reactive cis-cyclooctene (CCO). Therefore, long-term storage is

not recommended.[1]

II. Personal Protective Equipment (PPE)
Standard laboratory personal protective equipment should be worn at all times when handling

TCO-PEG12-acid.

PPE Category Specific Recommendations

Hand Protection
Chemical-resistant gloves (e.g., nitrile) are

mandatory.

Eye Protection
Safety glasses with side shields or chemical

splash goggles.

Body Protection A standard laboratory coat.

Respiratory Protection

Not generally required under normal handling

conditions with adequate ventilation. If creating

aerosols or working with the solid for extended

periods, a dust mask or respirator may be

appropriate.
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III. Operational Procedures
A. Handling

Preparation: Before handling, ensure you have read and understood this guide and have all

necessary PPE. Work in a well-ventilated area, preferably within a chemical fume hood.

Dispensing:

Allow the container to equilibrate to room temperature before opening to prevent moisture

condensation.

Use a clean spatula or other appropriate tool to dispense the required amount of TCO-
PEG12-acid.

If the compound is a solid, avoid creating dust.

If it is an oil, pipette the required volume carefully.

Dissolving:

Add the desired solvent (e.g., DMSO, DMF) to the weighed TCO-PEG12-acid.

Use anhydrous solvents to avoid hydrolysis of the acid functionality.[3]

Vortex or sonicate briefly to ensure complete dissolution.

Reaction Setup: Proceed with your experimental protocol, keeping in mind the reactivity of

the carboxylic acid and TCO groups.

B. Storage
Upon receipt, store the compound at -20°C in a tightly sealed container, protected from light

and moisture.[1][3]

For short-term storage (days to weeks), some suppliers suggest 0 - 4°C is acceptable.[4]

If the compound is dissolved in a solvent, store the solution at -20°C or as recommended by

the specific experimental protocol.
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IV. Disposal Plan
All waste containing TCO-PEG12-acid must be disposed of as chemical waste in accordance

with local, state, and federal regulations.

Waste Collection:

Collect all unused TCO-PEG12-acid and any solutions containing it in a designated,

properly labeled hazardous waste container.

The container should be compatible with the solvents used.

Contaminated Materials:

Dispose of any contaminated materials, such as pipette tips, tubes, and gloves, in the

solid chemical waste stream.

Decontamination:

Clean any spills with an appropriate solvent and absorbent material. Dispose of the

cleaning materials as chemical waste.

Wash any contaminated glassware thoroughly with an appropriate solvent before returning

to general use.

V. Workflow Diagram
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Caption: Workflow for Handling TCO-PEG12-acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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